Cas no 2720-78-7 (Carbonodithioic acid,O-heptyl ester, potassium salt (1:1))

• Product Name: Carbonodithioic acid,O-heptyl ester, potassium salt (1:1)
• CAS No: 2720-78-7
• MF: C₈H₁₅KOS₂
• MW: 230.432400941849
• CID: 257332
• PubChem ID: 23678027
• Update Time: 2025-04-19

Carbonodithioic acid,O-heptyl ester, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Carbonodithioic acid,O-heptyl ester, potassium salt (1:1)
• Potassium O-heptyl dithiocarbonate
• potassium,heptoxymethanedithioate
• DTXSID10181672
• SCHEMBL11854383
• 2720-78-7
• AKOS030508160
• EINECS 220-332-1
• NS00050165

• Inchi： 1S/C8H16OS2.K/c1-2-3-4-5-6-7-9-8(10)11;/h2-7H2,1H3,(H,10,11);/q;+1/p-1
• InChI Key： UONHJSWTEBJXNB-UHFFFAOYSA-M
• SMILES： [K+].[S-]C(OCCCCCCC)=S

Computed Properties

• Exact Mass: 230.02025
• Monoisotopic Mass: 230.020138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 109
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.3

Experimental Properties

• Boiling Point: 231.9°Cat760mmHg
• Flash Point: 94°C
• PSA: 9.23